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Introduction
Nanoparticle functionalization is a critical process for tailoring the surface properties of

nanomaterials for a vast range of applications, including drug delivery, biomedical imaging, and

diagnostics. Polyethylene glycol (PEG) is widely used for surface modification—a process

known as PEGylation—to enhance nanoparticle stability, improve biocompatibility, and reduce

non-specific protein binding, which can prolong circulation time in vivo.[1][2][3] The use of a

hetero-bifunctional Thiol-PEG-alcohol linker provides a robust method for attaching this

protective layer to specific nanoparticle types, particularly those with noble metal surfaces like

gold.

This document provides a detailed protocol for the functionalization of gold nanoparticles

(AuNPs) with Thiol-PEG9-alcohol. The thiol (-SH) group exhibits a strong affinity for gold,

forming a stable dative covalent bond, while the terminal alcohol (-OH) group offers a site for

potential further conjugation or simply serves to create a hydrophilic surface.[4][5]

Principle of the Method: Ligand Exchange
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The functionalization process relies on a ligand exchange reaction. Pre-synthesized gold

nanoparticles are often stabilized by a layer of weakly bound citrate ions. The thiol group of the

Thiol-PEG9-alcohol molecule has a much stronger affinity for the gold surface than the citrate

ions. When the PEG linker is introduced to the nanoparticle solution, the thiol group displaces

the citrate ions and self-assembles on the gold surface, forming a dense, stable monolayer.

This process is driven by the formation of a strong gold-sulfur (Au-S) bond.
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Caption: Chemical schematic of the ligand exchange process on a gold nanoparticle.

Experimental Protocol
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This protocol details the functionalization of pre-synthesized 20 nm citrate-stabilized gold

nanoparticles.

Materials and Equipment
Nanoparticles: Citrate-stabilized gold nanoparticles (AuNPs) in aqueous solution (e.g., 20 nm

diameter).

PEG Reagent: Thiol-PEG9-alcohol (HS-(CH₂CH₂O)₉-OH).

Solvents: Deionized (DI) water (18.2 MΩ·cm), Ethanol.

Buffers: Phosphate-buffered saline (PBS), pH 7.4.

Equipment:

High-speed centrifuge with appropriate rotor and tubes.

Vortex mixer.

Spectrophotometer (UV-Vis).

Dynamic Light Scattering (DLS) instrument.

pH meter.

Sonicator bath.

Step-by-Step Procedure
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Start: Citrate-AuNPs
& Thiol-PEG-OH

1. Prepare 1 mg/mL
Thiol-PEG9-OH Solution

in DI Water

2. Add PEG solution to AuNPs
(e.g., 10,000:1 molar excess)

Incubate for 12-24h at RT
with gentle stirring

3. Centrifuge to pellet
functionalized AuNPs

(e.g., 12,000 x g, 20 min)

Discard Supernatant
(contains excess PEG

& displaced citrate)

4. Resuspend pellet
in DI Water

(Vortex/Sonicate)

5. Repeat Centrifugation

Discard Supernatant 6. Repeat Resuspension

7. Resuspend final pellet in
PBS or desired buffer for

storage and characterization

End: PEGylated AuNPs

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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